1-(Prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine

• IUPAC Name: (4-prop-2-ynylpiperazin-1-yl)-[3-(trifluoromethylsulfanyl)phenyl]methanone
• InChI: InChI=1S/C15H15F3N2OS/c1-2-6-19-7-9-20(10-8-19)14(21)12-4-3-5-13(11-12)22-15(16,17)18/h1,3-5,11H,6-10H2
• InChI Key: ONARLJGDMSPXBU-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)C(=O)C2=CC(=CC=C2)SC(F)(F)F
• Molecular Formula: C15H15F3N2OS
• Molecular Weight: 328.4 g/mol

Description

This compound is a piperazine derivative. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a piperazine ring substituted at one nitrogen with a prop-2-yn-1-yl group and at the other nitrogen with a 3-[(trifluoromethyl)sulfanyl]benzoyl group.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the specific conditions and reagents used. Piperazine derivatives can undergo a variety of reactions, including alkylation, acylation, and various cyclization reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Piperazine derivatives generally have basic properties due to the presence of the nitrogen atoms in the ring.

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. Piperazine derivatives have been studied for a variety of biological activities, including as antipsychotic, antihistaminic, and anthelmintic (anti-worm) agents.